Cas no 59212-17-8 (2-amino-3-(3,4-dihydroxyphenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(3,4-dihydroxyphenyl)-3-methylbutanoic acid
• CAS No: 59212-17-8
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6397008
• PubChem ID: 12259722
• Update Time: 2025-10-08

2-amino-3-(3,4-dihydroxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3,4-dihydroxyphenyl)-3-methylbutanoic acid
• EN300-1844167
• 59212-17-8

• Inchi： 1S/C11H15NO4/c1-11(2,9(12)10(15)16)6-3-4-7(13)8(14)5-6/h3-5,9,13-14H,12H2,1-2H3,(H,15,16)
• InChI Key： IXDDEBIVSHEFNK-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1C=CC(=C(C=1)O)O)N)=O

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 104Ų

Additional information on 2-amino-3-(3,4-dihydroxyphenyl)-3-methylbutanoic acid

Introduction to 2-amino-3-(3,4-dihydroxyphenyl)-3-methylbutanoic acid (CAS No. 59212-17-8)

2-amino-3-(3,4-dihydroxyphenyl)-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 59212-17-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural arrangement of an amino group, a hydroxy-substituted phenyl ring, and a methylbutanoic acid backbone, has garnered attention for its potential biological activities and synthetic utility. The presence of both amino and hydroxyl functional groups makes it a versatile scaffold for further chemical modifications, enabling the development of novel derivatives with tailored properties.

The compound's structural motif is reminiscent of several natural products and pharmacologically active molecules. The combination of a phenolic moiety with an amino acid-like structure suggests possible roles in enzyme inhibition, receptor binding, or as a precursor in the synthesis of more complex bioactive entities. Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of its interactions with biological targets, providing insights into its potential therapeutic applications.

In the context of modern drug discovery, 2-amino-3-(3,4-dihydroxyphenyl)-3-methylbutanoic acid represents an intriguing candidate for further investigation. Its molecular framework aligns well with the principles of structure-activity relationships (SAR), making it a valuable starting point for designing molecules with enhanced efficacy and selectivity. The hydroxyl groups at the 3,4 positions of the phenyl ring are particularly noteworthy, as they can participate in hydrogen bonding interactions, which are crucial for binding affinity in biological systems.

Recent studies have highlighted the importance of polyphenolic derivatives in medicinal chemistry. Compounds containing multiple hydroxyl groups often exhibit potent antioxidant and anti-inflammatory properties. The presence of such functional groups in 2-amino-3-(3,4-dihydroxyphenyl)-3-methylbutanoic acid suggests that it may possess similar bioactivities. Furthermore, the methylbutanoic acid side chain could contribute to lipophilicity, influencing membrane permeability and oral bioavailability—key factors in drug design.

The synthesis of 2-amino-3-(3,4-dihydroxyphenyl)-3-methylbutanoic acid has been optimized through various chemical pathways, including multi-step organic synthesis and enzymatic catalysis. Advances in green chemistry have also enabled more sustainable methods for its production, reducing waste and improving yields. These synthetic strategies are essential for large-scale production and commercialization, ensuring that researchers have access to sufficient quantities for preclinical and clinical studies.

From a pharmacological perspective, 2-amino-3-(3,4-dihydroxyphenyl)-3-methylbutanoic acid has been investigated for its potential role in modulating various biological pathways. Initial studies suggest that it may interact with enzymes such as cytochrome P450 monooxygenases or hydrolases, which are involved in drug metabolism and signaling pathways. Additionally, its ability to cross the blood-brain barrier has been explored, raising possibilities for applications in neuropharmacology.

The compound's unique structural features also make it a promising intermediate in the synthesis of more complex molecules. For instance, it can serve as a precursor for peptidomimetics or small-molecule inhibitors targeting specific disease-related pathways. The versatility of its functional groups allows chemists to introduce additional modifications, such as halogenation or esterification, to fine-tune its properties for specific applications.

In conclusion, 2-amino-3-(3,4-dihydroxyphenyl)-3-methylbutanoic acid (CAS No. 59212-17-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural characteristics, combined with recent advancements in synthetic methodologies and computational biology, position it as a valuable asset for drug discovery efforts. As research continues to uncover new biological activities and synthetic applications, 2-amino-3-(3,4-dihydroxyphenyl)-3-methylbutanoic acid is likely to play an increasingly important role in the development of novel therapeutic agents.